Cas no 1855891-12-1 (ethyl 2-[4-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoate)

• Product Name: ethyl 2-[4-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoate
• CAS No: 1855891-12-1
• MF: C₁₁H₁₅F₃N₂O₂
• MW: 264.244213342667
• MDL: MFCD28969806
• CID: 5192024
• PubChem ID: 119053489
• Update Time: 2026-03-05

ethyl 2-[4-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[4-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoate
• 1H-Pyrazole-1-acetic acid, α-ethyl-4-methyl-3-(trifluoromethyl)-, ethyl ester

• MDL： MFCD28969806
• Inchi： 1S/C11H15F3N2O2/c1-4-8(10(17)18-5-2)16-6-7(3)9(15-16)11(12,13)14/h6,8H,4-5H2,1-3H3
• InChI Key： HAJJPQWOULDYEX-UHFFFAOYSA-N
• SMILES： C(N1C=C(C)C(C(F)(F)F)=N1)(CC)C(=O)OCC

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 288.6±40.0 °C at 760 mmHg
• Flash Point: 128.3±27.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

ethyl 2-[4-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on ethyl 2-[4-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoate

Ethyl 2-[4-Methyl-3-(Trifluoromethyl)-1H-Pyrazol-1-yl]Butanoate (CAS No. 1855891-12-1): A Comprehensive Overview

Ethyl 2-[4-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoate (CAS No. 1855891-12-1) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies due to its potential applications in drug discovery and development. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Properties

Ethyl 2-[4-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoate is a member of the pyrazole family, a class of heterocyclic compounds known for their diverse biological activities. The compound features a pyrazole ring substituted with a methyl group and a trifluoromethyl group, which are key functional groups contributing to its chemical and biological properties. The ethyl ester moiety at the butanoate chain adds further complexity to its structure. The molecular formula of this compound is C₁₃H₁₆F₃N₂O₂, with a molecular weight of approximately 287.27 g/mol.

The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development. Additionally, the pyrazole ring is known for its ability to form hydrogen bonds, which can influence the compound's interactions with biological targets.

Synthesis Methods

The synthesis of ethyl 2-[4-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoate has been explored through various routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of 4-methyl-3-(trifluoromethyl)-1H-pyrazole with an appropriate butanoic acid derivative in the presence of a coupling reagent such as EDC (N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide) or DCC (dicyclohexylcarbodiimide). The resulting acid can then be esterified using ethanol and an acid catalyst like sulfuric acid or p-toluenesulfonic acid.

Another approach involves the use of microwave-assisted synthesis, which has gained popularity due to its ability to accelerate reactions and improve yields. This method typically involves the reaction of 4-methyl-3-(trifluoromethyl)-1H-pyrazole with an activated butanoic acid derivative under microwave irradiation conditions.

Biological Activities and Applications

Ethyl 2-[4-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoate has shown promising biological activities in various assays, making it a valuable lead compound for drug discovery. One of its notable properties is its potential as an inhibitor of specific enzymes involved in disease pathways. For example, recent studies have demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

In addition to its enzymatic inhibition properties, ethyl 2-[4-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoate has also been investigated for its anti-inflammatory effects. Research has shown that it can effectively reduce inflammation by modulating the activity of pro-inflammatory cytokines and enzymes such as COX-2 (cyclooxygenase-2).

The compound's ability to cross cell membranes due to its lipophilic nature also makes it suitable for use in central nervous system (CNS) disorders. Preliminary studies have indicated that it can penetrate the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and preventing neuronal cell death.

Recent Research Advancements

The field of medicinal chemistry is continuously evolving, and recent advancements have shed new light on the potential applications of ethyl 2-[4-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoate. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits selective inhibition against a specific isoform of protein kinase C (PKC), which is implicated in various diseases including cancer and cardiovascular disorders.

Another notable study conducted by researchers at a leading pharmaceutical company explored the use of this compound as a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's disease. The results showed that it could effectively reduce amyloid-beta aggregation and improve cognitive function in animal models.

In addition to these specific applications, ongoing research is also focusing on optimizing the pharmacokinetic properties of ethyl 2-[4-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoate. Efforts are being made to enhance its solubility, stability, and bioavailability through structural modifications and formulation strategies.

Conclusion

Ethyl 2-[4-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoate (CAS No. 1855891-12-1) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers valuable properties such as lipophilicity and hydrogen bonding capabilities, making it an attractive candidate for drug development. Recent research has highlighted its promising biological activities, including enzyme inhibition, anti-inflammatory effects, and neuroprotective properties. As ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic uses, this compound remains an important focus in the quest for innovative treatments for various diseases.